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Compound of Interest

Compound Name: ANP [Des18-22] 4-23 amide (rat)

Cat. No.: B13807758 Get Quote

Technical Support Center: ANP [Des18-22] 4-23
amide (rat)
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective storage, handling, and use of ANP
[Des18-22] 4-23 amide (rat).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for lyophilized ANP [Des18-22] 4-23
amide (rat)?

A1: Lyophilized ANP [Des18-22] 4-23 amide (rat) should be stored at -20°C for long-term

stability.[1][2][3][4] It is crucial to protect the peptide from moisture and light.[1][2] Before

opening, the vial should be allowed to equilibrate to room temperature in a desiccator to

prevent condensation.[2][3]

Q2: How should I reconstitute lyophilized ANP [Des18-22] 4-23 amide (rat)?

A2: The choice of solvent depends on the experimental requirements. For aqueous solutions,

sterile, purified water or a buffer (pH 5-6) is recommended to enhance stability.[3] If the peptide

has low aqueous solubility, a small amount of an organic solvent like DMSO or DMF can be

used for initial dissolution, followed by dilution with the aqueous buffer. Always use gentle
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mixing, such as swirling or inversion, to dissolve the peptide, and avoid vigorous shaking to

prevent aggregation.

Q3: What is the shelf life of ANP [Des18-22] 4-23 amide (rat) once reconstituted?

A3: The shelf life of the reconstituted peptide is limited. For stock solutions, it is recommended

to store them at -20°C for up to one month or at -80°C for up to six months. It is best to prepare

single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to degradation.[3]

Q4: Can I store the reconstituted peptide at 4°C?

A4: Storing reconstituted peptides at 4°C is only recommended for very short-term use (a few

days). For longer-term storage, freezing at -20°C or -80°C is necessary to minimize

degradation.[5]

Q5: What are the main degradation pathways for this peptide in solution?

A5: Peptides in solution can degrade through several mechanisms, including hydrolysis,

oxidation (especially of Cys, Met, and Trp residues), and deamidation (of Asn and Gln

residues).[1] Maintaining a slightly acidic pH (5-6) and storing the solution frozen can help to

minimize these degradation processes.[3]

Storage Conditions and Shelf Life
The following table summarizes the recommended storage conditions and shelf life for ANP
[Des18-22] 4-23 amide (rat) in both lyophilized and solution forms.
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Form
Storage
Temperature

Shelf Life Special Conditions

Lyophilized Powder -20°C Several years
Protect from moisture

and light.

Stock Solution -20°C Up to 1 month

Prepare single-use

aliquots to avoid

freeze-thaw cycles.

Stock Solution -80°C Up to 6 months

Prepare single-use

aliquots to avoid

freeze-thaw cycles.

Troubleshooting Guide
Issue 1: The lyophilized peptide is difficult to weigh accurately due to static electricity.

Potential Cause: Peptides, especially when highly purified and lyophilized, can be prone to

static charge.

Troubleshooting Steps:

Use an anti-static weighing dish or an ionizer.

Ensure the weighing environment is not overly dry.

Handle the vial with anti-static gloves.

Issue 2: The peptide does not fully dissolve in the chosen solvent.

Potential Cause: The peptide may have poor solubility in the initial solvent.

Troubleshooting Steps:

If using an aqueous buffer, try gentle warming or brief sonication.

For hydrophobic peptides, dissolve first in a minimal amount of a compatible organic

solvent (e.g., DMSO, DMF) before adding the aqueous buffer.
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Ensure the pH of the buffer is appropriate for the peptide's isoelectric point.

Issue 3: I am observing a loss of peptide activity in my experiments.

Potential Cause: The peptide may have degraded due to improper storage or handling.

Troubleshooting Steps:

Review the storage conditions of both the lyophilized powder and the reconstituted

solution.

Avoid repeated freeze-thaw cycles by using single-use aliquots.

Ensure the peptide solution is protected from light and stored at the correct temperature.

Prepare fresh solutions for critical experiments.

Experimental Protocols
Detailed Methodology for Rat Aortic Ring Vasorelaxation
Assay
This protocol describes a common application for ANP [Des18-22] 4-23 amide (rat) to assess

its vasodilatory effects.

1. Tissue Preparation:

Euthanize a male Wistar rat (250-300g) via an approved method.

Carefully excise the thoracic aorta and place it in ice-cold Krebs-Henseleit (K-H) solution

(composition in mM: 118 NaCl, 4.75 KCl, 1.2 MgSO₄, 1.19 KH₂PO₄, 2.54 CaCl₂, 25

NaHCO₃, 11 glucose, pH 7.4).[6]

Clean the aorta of adherent connective and adipose tissues.

Cut the aorta into rings of approximately 4-5 mm in length.[7]

2. Experimental Setup:
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Suspend the aortic rings between two stainless steel hooks in an organ bath containing K-H

solution at 37°C, continuously bubbled with 95% O₂ and 5% CO₂.[7]

Apply a resting tension of 1.5-2.0 g and allow the rings to equilibrate for at least 60 minutes,

changing the K-H solution every 15 minutes.[7][8]

3. Vasorelaxation Study:

Pre-contract the aortic rings with a submaximal concentration of a vasoconstrictor, such as

phenylephrine (e.g., 1 µM).

Once a stable contraction plateau is reached, cumulatively add ANP [Des18-22] 4-23 amide
(rat) in increasing concentrations (e.g., 1 nM to 10 µM).

Record the changes in isometric tension until a maximal relaxation response is observed.

Calculate the relaxation as a percentage of the pre-contraction induced by phenylephrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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